Cas no 51688-49-4 (Benzeneacetonitrile, a,3,4-trihydroxy-)

• Product Name: Benzeneacetonitrile, a,3,4-trihydroxy-
• CAS No: 51688-49-4
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 379551
• PubChem ID: 440111
• Update Time: 2025-04-19

Benzeneacetonitrile, a,3,4-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a,3,4-trihydroxy-
• 2-(3,4-dihydroxyphenyl)-2-hydroxyacetonitrile
• 3,4-dihydroxymandelonitrile
• (3,4-Dihydroxyphenyl)(hydroxy)acetonitrile
• benzeneacetonitrile, alpha,3,4-trihydroxy-
• DTXSID40965962
• SCHEMBL891506
• CHEMBL3546298
• 2-(3,4-dihydroxyphenyl)-2-hydroxy-acetonitrile
• AKOS009471131
• C03757
• AC1L98P1
• 51688-49-4

• Inchi： 1S/C8H7NO3/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,8,10-12H
• InChI Key： CRISWXPNFWRXSH-UHFFFAOYSA-N
• SMILES： OC(C#N)C1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 165.04261
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 84.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols